Cas no 33186-14-0 (6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole)

• Product Name: 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole
• CAS No: 33186-14-0
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 1094208
• PubChem ID: 7110123
• Update Time: 2025-04-23

6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole
• 6-methoxy-2-piperidin-1-yl-1,3-benzothiazole
• F0647-0135
• AKOS022188862
• 6-METHOXY-2-(PIPERIDIN-1-YL)-1,3-BENZOTHIAZOLE
• SR-01000128563-1
• WAY-331483
• SR-01000128563
• 33186-14-0
• AB00671005-01

• Inchi： 1S/C13H16N2OS/c1-16-10-5-6-11-12(9-10)17-13(14-11)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： SQCPBDCLZSPPBO-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCCCC1)OC

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole

Introduction to 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole (CAS No. 33186-14-0)

6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole, identified by its Chemical Abstracts Service (CAS) number 33186-14-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the benzo[d]thiazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The presence of both a methoxy group and a piperidine moiety in its structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The benzo[d]thiazole core is a fused bicyclic system consisting of a benzene ring linked to a thiazole ring. This structural motif is known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of the methoxy group at the 6-position of the benzo[d]thiazole ring enhances its lipophilicity and metabolic stability, while the piperidin-1-yl substituent at the 2-position introduces a nitrogen-rich heterocycle that can interact with biological targets through hydrogen bonding or ionic interactions. These modifications make 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole a structurally intriguing compound with potential therapeutic applications.

In recent years, there has been growing interest in developing novel compounds based on the benzo[d]thiazole scaffold for their ability to modulate various biological pathways. For instance, derivatives of benzo[d]thiazole have been investigated for their role in inhibiting kinases and other enzymes involved in cancer progression. The 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole structure combines the advantages of these known scaffolds with additional functional groups that may enhance binding affinity and selectivity. This has led to its exploration as a potential lead compound in the development of new drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole is its potential interaction with biological targets such as protein kinases and ion channels. The piperidine ring, in particular, is known to be a privileged structure in drug discovery due to its ability to form stable hydrogen bonds with polar residues in proteins. This feature makes it an attractive moiety for designing small-molecule inhibitors that can modulate protein function. Additionally, the methoxy group can participate in hydrophobic interactions, further enhancing binding affinity. These characteristics have prompted researchers to investigate 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole as a starting point for developing novel therapeutics.

Recent studies have highlighted the importance of structure-based drug design in optimizing the pharmacological properties of heterocyclic compounds. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes of 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole with target proteins. These studies have revealed that the compound can effectively interact with key residues in protein binding pockets, suggesting its potential as an inhibitor or modulator of biological pathways. Furthermore, synthetic modifications based on computational insights have led to the development of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted benzothiazole derivatives and piperidine analogs, followed by functional group transformations such as methylation or halogenation. Advances in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further pharmacological evaluation.

In conclusion, 6-Methoxy-2-(piperidin-1-yl)benzo[d]thiazole (CAS No. 33186-14-0) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential clinical applications. As our understanding of biological pathways continues to expand, compounds like 6-Methoxy-2-(piperidin-1-ylenzobenzothiazole) are likely to play an increasingly important role in drug discovery and development.